Cas no 2138550-40-8 (2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid)

• Product Name: 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid
• CAS No: 2138550-40-8
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6065229
• PubChem ID: 165841485
• Update Time: 2025-07-02

2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1162354
• 2-(2,2-dimethylazetidin-1-yl)quinazoline-8-carboxylic acid
• 2138550-40-8
• 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid

• Inchi： 1S/C14H15N3O2/c1-14(2)6-7-17(14)13-15-8-9-4-3-5-10(12(18)19)11(9)16-13/h3-5,8H,6-7H2,1-2H3,(H,18,19)
• InChI Key： DYRXHEULQKMSOP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=NC(=NC=21)N1CCC1(C)C)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid

Comprehensive Overview of 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid (CAS No. 2138550-40-8)

The compound 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid (CAS No. 2138550-40-8) is a highly specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azetidine ring and carboxylic acid functional group, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound's quinazoline core is known for its role in designing anticancer agents and anti-inflammatory drugs, aligning with current trends in precision medicine. Its CAS No. 2138550-40-8 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

The synthesis of 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid involves advanced organic chemistry techniques, including ring-closure reactions and carboxylation. Its azetidine moiety contributes to enhanced metabolic stability, a critical factor in drug design. This property is particularly valuable in developing orally bioavailable therapeutics, a hot topic in pharmaceutical innovation. Researchers are also exploring its potential in neurodegenerative disease research, given its structural similarity to other bioactive molecules.

From a commercial perspective, CAS No. 2138550-40-8 is often listed in catalogs of fine chemicals and research intermediates. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies, making it a valuable tool for drug discovery pipelines. The compound's molecular weight and solubility profile are frequently queried by chemists, underscoring its practical utility in laboratory settings.

Environmental and safety considerations for 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid are also a focus of regulatory discussions. While not classified as hazardous, proper laboratory handling protocols are recommended due to its status as a research-grade chemical. This aligns with broader industry trends toward green chemistry and sustainable practices in synthetic organic chemistry.

In summary, 2-(2,2-Dimethylazetidin-1-yl)quinazoline-8-carboxylic acid (CAS No. 2138550-40-8) represents a cutting-edge pharmacophore with multifaceted applications. Its integration into modern drug discovery workflows highlights its importance in addressing unmet medical needs, particularly in targeted therapy and personalized medicine. As research progresses, this compound is poised to play a pivotal role in advancing therapeutic innovation.